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Compound of Interest

4,4'-Dihydroxy-2,6-
Compound Name:

dimethoxydihydrochalcone

Cat. No.: B3028045

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 4,4'-
Dihydroxy-2,6-dimethoxydihydrochalcone, a dihydrochalcone of interest for its potential
pharmacological activities. Due to the limited availability of complete experimental data for this
specific molecule in publicly accessible literature, this guide combines available data with
analytical interpretations based on closely related structural analogs.

Chemical Identity
o Systematic Name: 3-(4-hydroxy-2,6-dimethoxyphenyl)-1-(4-hydroxyphenyl)propan-1-one
e Molecular Formula: C17H180s5[1]

» Molecular Weight: 302.32 g/mol
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e Chemical Structure:

Spectroscopic Data for Structure Elucidation

A complete, experimentally verified set of spectroscopic data for 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone is not readily available in the reviewed literature. Therefore, the
following tables present a combination of predicted data for the target molecule and
experimental data from its close structural analog, 2',4-dihydroxy-4',6'-
dimethoxydihydrochalcone, for comparative purposes.

Table 1: Predicted Mass Spectrometry Data for 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone

Adduct lon Predicted m/z
[M+H]* 303.1227
[M+Na]* 325.1046
[M-H]~ 301.1081

Data sourced from PubChem.

Table 2: Experimental *H and 3C NMR Data for the Analog 2',4-dihydroxy-4',6'-
dimethoxydihydrochalcone
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Position 'H NMR (8, ppm, J in Hz) 13C NMR (3, ppm)
Ring A

2' 162.5
4 165.2
6' 105.8
1 91.3
3 5.99 (d, J=2.5) 93.6
5' 5.84 (d, J=2.5) 90.9
OMe 3.72 (s) 55.5
OMe 3.74 (s) 55.6
Ring B

1 134.2
2,6 7.01 (d, J=8.5) 129.4
3,5 6.69 (d, J=8.3) 115.2
4 155.7
Propanone Chain

a 3.18 (1) 45.7
B 2.83 (t) 30.1
C=0 204.8

Note: This data is for a structural analog and serves as a reference for interpreting the spectra

of the target compound.

Experimental Protocols

While a specific protocol for the isolation or synthesis of 4,4'-Dihydroxy-2,6-

dimethoxydihydrochalcone is not detailed in the available literature, a general methodology
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for the synthesis of similar dihydrochalcones can be adapted.

General Synthesis of Dihydrochalcones

A common method for synthesizing dihydrochalcones is the Claisen-Schmidt condensation to
form the corresponding chalcone, followed by catalytic hydrogenation.

Step 1: Claisen-Schmidt Condensation (Chalcone Formation)

» Dissolve equimolar amounts of a substituted acetophenone (e.g., 2,6-dimethoxy-4-
hydroxyacetophenone) and a substituted benzaldehyde (e.g., 4-hydroxybenzaldehyde) in
ethanol.

e Add a catalytic amount of a strong base, such as sodium hydroxide or potassium hydroxide,
to the solution.

« Stir the reaction mixture at room temperature for several hours until the reaction is complete,
monitoring by thin-layer chromatography (TLC).

 Acidify the reaction mixture with a dilute acid (e.g., HCI) to precipitate the chalcone.

« Filter, wash the precipitate with water, and recrystallize from a suitable solvent (e.g., ethanol)
to purify the chalcone.

Step 2: Catalytic Hydrogenation (Dihydrochalcone Formation)

Dissolve the synthesized chalcone in a suitable solvent, such as ethanol or ethyl acetate.

e Add a catalytic amount of palladium on carbon (Pd/C).

e Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation
apparatus) and stir at room temperature.

» Monitor the reaction by TLC until the starting material is consumed.

« Filter the reaction mixture through celite to remove the catalyst.

o Evaporate the solvent under reduced pressure to obtain the crude dihydrochalcone.
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 Purify the product by column chromatography or recrystallization.

Structure Elucidation Workflow

The following diagram illustrates a typical workflow for the structure elucidation of a
synthesized or isolated natural product like 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone.

Structure Elucidation Workflow
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Caption: A generalized workflow for the isolation/synthesis and structural elucidation of a
chemical compound.
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Potential Signaling Pathway Involvement

While specific signaling pathways for 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone have
not been reported, related chalcones have been shown to exhibit anticancer and anti-
inflammatory properties. For instance, some chalcones have been observed to modulate the
PI3K/Akt/mTOR pathway, which is crucial in cell proliferation, survival, and apoptosis.

The following diagram illustrates a hypothetical signaling pathway that could be influenced by
this class of compounds, based on existing literature for similar molecules.
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Caption: A simplified diagram of the PI3K/Akt/mTOR signaling pathway, a potential target for
dihydrochalcones.

Conclusion

The structural elucidation of 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone relies on a
combination of modern spectroscopic techniques. While a complete experimental dataset for
this specific molecule is not yet available in the public domain, analysis of its structural analogs
provides a strong foundation for its characterization. Further research is warranted to fully
determine its spectroscopic properties, develop efficient synthesis protocols, and explore its
biological activities and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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